Cas no 941915-27-1 (6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

6-(3,5-Dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one is a structurally complex heterocyclic compound featuring a pyrazolo[3,4-d]pyridazinone core with substituted phenyl groups. The presence of dimethoxy and fluoro substituents enhances its potential for selective interactions in medicinal chemistry applications, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture offers stability and synthetic versatility, making it a valuable intermediate for pharmaceutical research. The compound’s distinct substitution pattern may contribute to improved solubility and bioavailability, supporting its utility in drug discovery. Rigorous analytical characterization ensures high purity and consistency, meeting research-grade standards for investigative studies.
6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one structure
941915-27-1 structure
Product Name:6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
CAS No:941915-27-1
MF:C21H19FN4O3
MW:394.398967981339
CID:6391222
PubChem ID:16846477
Update Time:2025-06-03

6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

    • 6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
    • AKOS024649646
    • 6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-one
    • 6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
    • 6-(3,5-dimethoxybenzyl)-1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
    • F2459-0408
    • 941915-27-1
    • Inchi: 1S/C21H19FN4O3/c1-13-19-11-23-26(16-6-4-15(22)5-7-16)20(19)21(27)25(24-13)12-14-8-17(28-2)10-18(9-14)29-3/h4-11H,12H2,1-3H3
    • InChI Key: IWAURCJSEYAOES-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC(OC)=CC(OC)=C2)N=C(C)C2C=NN(C3=CC=C(F)C=C3)C1=2

Computed Properties

  • Exact Mass: 394.14411864g/mol
  • Monoisotopic Mass: 394.14411864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 69Ų

6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2459-0408-2μmol
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2459-0408-5μmol
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2459-0408-10μmol
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2459-0408-1mg
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2459-0408-2mg
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2459-0408-3mg
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2459-0408-4mg
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2459-0408-5mg
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2459-0408-10mg
6-[(3,5-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
941915-27-1 90%+
10mg
$79.0 2023-05-16

6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Related Literature

Additional information on 6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

6-(3,5-Dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one: A Comprehensive Overview

The compound CAS No. 941915-27-1, also known as 6-(3,5-dimethoxyphenyl)methyl-1-(4-fluorophenyl)-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyridazines, which are known for their unique structural properties and diverse applications. The molecule's structure is characterized by a pyrazolo[3,4-d]pyridazine core with substituents at positions 1, 4, and 6. These substituents include a 4-fluorophenyl group at position 1, a methyl group at position 4, and a (3,5-dimethoxyphenyl)methyl group at position 6. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a subject of interest for researchers in drug discovery and materials science.

The synthesis of this compound involves a series of intricate organic reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Additionally, the application of green chemistry principles has led to the development of more environmentally friendly synthetic routes for this compound.

In terms of pharmacological activity, this compound has shown promising results in preliminary studies. Research conducted in vitro has demonstrated its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases such as Alzheimer's disease. The presence of electron-donating groups like methoxyphenyl moieties enhances the molecule's ability to interact with biological targets through hydrogen bonding and π-π interactions. Furthermore, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with its target proteins.

Beyond its pharmacological applications, this compound exhibits interesting optical and electronic properties that make it a candidate for use in optoelectronic devices. The pyrazolopyridazine core is known to possess strong fluorescence properties under UV light due to its conjugated system. Recent studies have explored the possibility of incorporating this compound into light-emitting diodes (LEDs) and organic photovoltaic cells (OPVs). Preliminary results indicate that the molecule's fluorescence quantum yield is sufficiently high for such applications.

The structural versatility of this compound also lends itself to applications in materials science. Researchers have investigated its potential as a building block for supramolecular assemblies and self-assembled monolayers (SAMs). The ability to form hydrogen bonds between the methoxy groups and other functionalized surfaces makes it an attractive candidate for these applications.

In conclusion, CAS No. 941915-27-1 represents a multifaceted compound with promising applications across various domains. Its unique structure enables diverse interactions with biological targets and electronic systems alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both therapeutic development and materials innovation.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.